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Abstract

This technical guide provides a comprehensive examination of the core physical and chemical
properties of 5-Amino-2-methoxybenzenesulfonic acid (CAS No. 6470-17-3). Intended for
researchers, chemists, and professionals in drug development and materials science, this
document synthesizes critical data from authoritative sources. It details the compound's
structural and physicochemical characteristics, presents its spectroscopic profile, and outlines
robust experimental protocols for property verification. Furthermore, it includes essential safety,
handling, and storage information to ensure proper laboratory practice. The guide is structured
to deliver not just data, but also the underlying scientific rationale for its determination and
application.

Compound Identification and Overview

5-Amino-2-methoxybenzenesulfonic acid is an organic compound that serves as a vital
intermediate in the synthesis of various dyes, including acid, reactive, and direct dyes.[1][2] Its
molecular structure incorporates three key functional groups—an amino group, a methoxy
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group, and a sulfonic acid group—attached to a benzene ring, which dictates its chemical
reactivity and physical properties.

Key Identifiers:

IUPAC Name: 5-amino-2-methoxybenzenesulfonic acid[3]

CAS Number: 6470-17-3[3][4][5]

EC Number: 229-291-4[3]

Synonyms: p-Anisidine-3-sulfonic acid, 6-Methoxymetanilic acid, 4-Aminoanisole-2-sulfonic
Acid[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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